Cas no 62652-55-5 (Disulfide, bis(1-oxopropyl))
Disulfide, bis(1-oxopropyl) structure
Product Name:Disulfide, bis(1-oxopropyl)
CAS No:62652-55-5
MF:C6H10O2S2
MW:178.272399425507
CID:436424
PubChem ID:11975391
Update Time:2025-04-19
Disulfide, bis(1-oxopropyl) Chemical and Physical Properties
Names and Identifiers
-
- Disulfide, bis(1-oxopropyl)
- S-propanoylsulfanyl propanethioate
- SCHEMBL1014297
- 62652-55-5
- DTXSID50475007
-
- Inchi： 1S/C6H10O2S2/c1-3-5(7)9-10-6(8)4-2/h3-4H2,1-2H3
- InChI Key： DYANTIMWJWOBIF-UHFFFAOYSA-N
- SMILES： S(C(CC)=O)SC(CC)=O
Computed Properties
- Exact Mass: 178.0123
- Monoisotopic Mass: 178.01222190g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 5
- Complexity: 118
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 84.7Ų
Experimental Properties
- PSA: 34.14
Disulfide, bis(1-oxopropyl) Related Literature
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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